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Compound of Interest

Compound Name: 5-Chloro-2-(hydroxymethyl)phenol

CAS No.: 64917-81-3

Cat. No.: B3055468 Get Quote

CAS Registry Number: 64917-81-3 (Specific Isomer) | Related CAS: 5330-38-1 (4-Chloro

isomer often used as proxy) Synonyms: 5-Chloro-2-hydroxybenzyl alcohol; 2-Hydroxy-5-

chlorobenzyl alcohol Chemical Family: Halogenated Phenolic Benzyl Alcohols

Executive Summary & Chemical Identity
This technical guide provides a rigorous safety and handling framework for 5-Chloro-2-
(hydroxymethyl)phenol, a bifunctional intermediate used in the synthesis of agrochemicals

(e.g., herbicide metabolites), pharmaceutical building blocks, and phenolic resins.

Researchers must distinguish between positional isomers. While 5-chloro-2-
(hydroxymethyl)phenol (Cl para to the hydroxymethyl group) is the specific target, safety data

is often extrapolated from its structural isomer 4-chloro-2-(hydroxymethyl)phenol (CAS 5330-

38-1). Both compounds share identical functional groups and exhibit similar toxicological

profiles, primarily characterized by significant mucosal irritation and potential skin sensitization.

Chemical Structure & Properties Table
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Property Data Relevance to Safety

Molecular Formula C₇H₇ClO₂
Precursor to chlorinated

quinone methides (reactive).

Molecular Weight 158.58 g/mol
Moderate volatility; dust hazard

predominates.

Physical State Crystalline Solid (White/Beige)
Particulate inhalation is the

primary exposure vector.

Melting Point 86–94 °C

Solid at room temp; melt

processing requires fume

extraction.

Solubility
Low in water; Soluble in

alcohols/organic solvents

Lipophilic nature facilitates skin

absorption.

Acidity (pKa) ~9.5 (Phenolic OH)
Incompatible with strong

bases; forms phenolate salts.

Hazard Identification & Toxicology (GHS)
Based on data from the closely related isomer (CAS 5330-38-1) and functional group analysis,

this compound is classified as an Irritant and Potential Sensitizer.

GHS Classification
Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)

Skin Sensitization: Category 1 (H317) - Watchlist

Toxicological Mechanisms
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Local Irritation: The phenolic hydroxyl group is weakly acidic, capable of denaturing proteins

upon contact with mucous membranes.

Reactive Intermediates: Under metabolic or thermal oxidation, the benzyl alcohol moiety can

oxidize to the corresponding aldehyde (5-chloro-2-hydroxybenzaldehyde) or dehydrate to

form a quinone methide. Quinone methides are highly electrophilic Michael acceptors that

can alkylate DNA or proteins, leading to cytotoxicity or sensitization.

Systemic Effects: Chlorinated phenols are generally lipophilic, allowing them to cross the

stratum corneum. While acute systemic toxicity data is limited, structural analogs suggest

potential for liver/kidney burden if ingested in quantity.

Risk Assessment & Engineering Controls
Effective safety relies on a "Hierarchy of Controls" approach. Do not rely solely on PPE.

Control Hierarchy Diagram
The following diagram illustrates the decision logic for implementing safety barriers, prioritized

by effectiveness.
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Caption: Hierarchy of Controls for handling 5-Chloro-2-(hydroxymethyl)phenol. Engineering

controls are mandatory for solid handling.

Specific Engineering Protocols
Solid Handling: Weighing and transfer must be performed inside a certified chemical fume

hood or a powder containment balance enclosure. Face velocity should be maintained at 0.5

m/s (100 fpm).

Solution Preparation: Once dissolved, the vapor pressure is relatively low, but the solution

should still be handled within a hood to prevent inhalation of solvent vapors or aerosols.
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Static Control: Dry phenolic powders can generate static charge. Use anti-static weighing

boats and ground equipment if handling >100g to prevent dust explosions (though risk is low

for small-scale research).

Personal Protective Equipment (PPE) Matrix
Selection of PPE must be based on permeation resistance to the specific chemical and its

solvent carrier.

Protection Type Recommendation Technical Rationale

Hand Protection Nitrile Rubber (0.11 mm min)

Phenols can penetrate latex.

Nitrile offers >480 min

breakthrough for solids. If

dissolved in DCM or Acetone,

use Silver Shield/Laminate

gloves.

Eye Protection Chemical Safety Goggles

Safety glasses are insufficient

for powders that can drift.

Goggles seal the eyes against

corrosive dust.

Respiratory N95/P100 (if outside hood)

Only required if engineering

controls fail or for spill cleanup.

Full-face respirator

recommended for large spills.

Body Protection Lab Coat (Cotton/Poly)

Standard protection. For scale-

up (>1kg), use Tyvek coveralls

to prevent dust accumulation

on clothing.

Handling, Storage & Stability
Stability Profile

Oxidation Sensitivity: The hydroxymethyl group is susceptible to oxidation. Prolonged

exposure to air may degrade the compound to the aldehyde or acid.
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Thermal Instability: Avoid temperatures >50°C during storage.

Incompatibilities:

Strong Oxidizing Agents: Reaction may be vigorous/exothermic.

Acid Chlorides/Anhydrides: Will react with both hydroxyl groups.

Strong Bases: Will deprotonate the phenol, increasing water solubility but potentially

altering reactivity.

Storage Protocol
Container: Amber glass vials (to minimize light degradation) with Teflon-lined caps.

Atmosphere: Store under inert gas (Nitrogen or Argon) if storing for >30 days to prevent

oxidation.

Temperature: Refrigeration (2–8°C) is recommended to maximize shelf life, though room

temperature is acceptable for short-term storage.

Segregation: Store away from oxidizers and strong bases.[1][2][3]

Emergency Response & Waste Disposal
Emergency Response Workflow
The following decision tree outlines immediate actions for exposure incidents.
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Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation

1. Brush off dry powder
2. Flush w/ water 15 min
3. Do NOT use ethanol

1. Flush w/ eyewash 15 min
2. Lift eyelids

3. Seek ophthalmologist

1. Move to fresh air
2. Support breathing
3. Seek medical aid

Medical Review:
Monitor for sensitization

Treat symptoms

Click to download full resolution via product page

Caption: Immediate First Aid Protocols. Note: Ethanol increases skin absorption of phenols and

should be avoided for washing.

Spill Cleanup (Small Scale < 100g)
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don nitrile gloves, goggles, and an N95 respirator.

Containment: If solid, cover with wet paper towels to prevent dust dispersal. If liquid, absorb

with vermiculite or sand.

Neutralization: No specific neutralization required; wash area with soapy water after removal.

Disposal: Collect in a sealed container labeled "Hazardous Waste: Toxic Organic Solid."
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Waste Disposal[1][2][3][5]
Classification: Hazardous Chemical Waste.

Method: Incineration is the preferred method. The compound contains chlorine, so it must be

incinerated in a facility equipped with a scrubber to handle Hydrogen Chloride (HCl)

emissions.

Compliance: Do NOT dispose of down the drain. Comply with 40 CFR 261 (USA) or local

hazardous waste regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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